Cas no 171347-50-5 (Butanoic acid, 2-(4-bromo-2-formylphenoxy)-)

• Product Name: Butanoic acid, 2-(4-bromo-2-formylphenoxy)-
• CAS No: 171347-50-5
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 1354250
• PubChem ID: 22057791
• Update Time: 2025-04-20

Butanoic acid, 2-(4-bromo-2-formylphenoxy)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(4-bromo-2-formylphenoxy)-
• 171347-50-5
• SCHEMBL2882636
• DTXSID901277148
• 2-(4-bromo-2-formylphenoxy)butanoic acid
• AKOS013989597

• Inchi： 1S/C11H11BrO4/c1-2-9(11(14)15)16-10-4-3-8(12)5-7(10)6-13/h3-6,9H,2H2,1H3,(H,14,15)
• InChI Key： UGUWGDGPGUWZQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=O)C=1)OC(C(=O)O)CC

Computed Properties

• Exact Mass: 285.98403
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6